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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857 Get Quote

An In-depth Technical Guide to 6-bromohex-2-yne: Molecular Weight and Formula

This guide provides detailed information on the molecular formula and molecular weight of 6-
bromohex-2-yne, a compound of interest to researchers, scientists, and professionals in drug

development.

Molecular Formula
The molecular formula for 6-bromohex-2-yne is C₆H₉Br.[1][2][3][4] This formula indicates that

a single molecule of 6-bromohex-2-yne contains:

Six carbon (C) atoms

Nine hydrogen (H) atoms

One bromine (Br) atom

Molecular Weight
The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

The atomic weights for the elements in 6-bromohex-2-yne are:

Carbon (C): The standard atomic weight of carbon is approximately 12.011 g/mol .[5][6]

Hydrogen (H): The conventional atomic weight of hydrogen is 1.008 g/mol .[7][8][9]

Bromine (Br): The standard atomic weight of bromine is approximately 79.904 g/mol .[10][11]
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The molecular weight of 6-bromohex-2-yne can be calculated as follows:

(6 × Atomic Weight of C) + (9 × Atomic Weight of H) + (1 × Atomic Weight of Br) (6 × 12.011) +

(9 × 1.008) + (1 × 79.904) = 72.066 + 9.072 + 79.904 = 161.042 g/mol

The experimentally determined and commonly cited molecular weight of 6-bromohex-2-yne is

161.04 g/mol .[1][2]

Summary of Quantitative Data
For ease of reference, the molecular formula and weight information for 6-bromohex-2-yne
and its constituent elements are summarized in the table below.

Component
Symbol/Formu
la

Count
Atomic/Molecu
lar Weight (
g/mol )

Total
Contribution (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904[10][11] 79.904

6-bromohex-2-

yne
C₆H₉Br[1][2] 1 161.04[1][2] 161.042

Logical Relationship Diagram
The following diagram illustrates the logical relationship for calculating the molecular weight of

6-bromohex-2-yne from its elemental components.

Molecular weight calculation workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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